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Compound of Interest

Compound Name: 1-Chlorononane

Cat. No.: B146367

An In-Depth Technical Guide to the Safe Handling and Storage of 1-Chlorononane

This guide provides comprehensive safety protocols and technical insights for the handling and
storage of 1-Chlorononane (CAS No. 2473-01-0) in a laboratory setting. Designed for
researchers, scientists, and drug development professionals, the following sections detail the
chemical's properties, associated hazards, and the requisite control measures to ensure a safe
operational environment. The causality behind each procedural step is explained to foster a
deeper understanding of risk mitigation.

Core Chemical Profile and Properties

1-Chlorononane, also known as nonyl chloride, is a colorless liquid utilized as a solvent and
an intermediate in the synthesis of various organic compounds, including surfactants,
lubricants, and pharmaceuticals[1]. A thorough understanding of its physical and chemical
properties is fundamental to its safe handling.

Table 1: Physicochemical Properties of 1-Chlorononane
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Property Value Source(s)
Molecular Formula CoH1oCl [11[2]
Molecular Weight 162.70 g/mol [2][3]
Appearance CoIorIfess. to almost colorless o

clear liquid
Odor Odorless to faint, sweet odor [1112]
Boiling Point 202-204 °C [4]
Melting Point -39.4 °C [4]
Flash Point 74 °C [ 165.2 °F (closed cup) [4115]
Density 0.87 g/mL at 25 °C [4]

| Water Solubility | Insoluble |[1] |

Hazard Identification and Risk Assessment

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 1-Chlorononane is classified as a hazardous substance[2][6]. A comprehensive
risk assessment must precede any handling of this chemical.

e Physical Hazards: 1-Chlorononane is a Category 4 Combustible Liquid[2]. While not highly
flammable, it can ignite when exposed to heat, sparks, or open flames. Its vapors can form
explosive mixtures with air upon intense heating[2][7].

e Health Hazards:
o Skin Irritation (H315, Category 2): Causes skin irritation upon contact[3][6].
o Serious Eye Irritation (H319, Category 2): Causes serious eye irritation[3][6].

o Respiratory Irritation (H335, Category 3): May cause respiratory irritation if vapors are
inhaled[3][6].
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 Toxicological Profile: The toxicological properties have not been fully investigated[2].
Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and
vomiting[2]. It is crucial to handle the substance under the assumption that it may have other
uncharacterized adverse effects.

o Occupational Exposure Limits: This product does not currently have established
occupational exposure limits by region-specific regulatory bodies[2]. Therefore, exposure
should be minimized to the lowest achievable level.

Engineering Controls and Ventilation

The primary control measure for handling 1-Chlorononane is to minimize vapor generation
and prevent contact.

o Chemical Fume Hood: All procedures involving the handling of open containers of 1-
Chlorononane must be conducted in a properly functioning chemical fume hood. This is the
most critical engineering control to prevent the inhalation of vapors and protect against
respiratory irritation[8].

» General Laboratory Ventilation: Ensure the laboratory is well-ventilated to prevent the
accumulation of vapors in the general workspace[2]. Laboratory doors should be kept closed
to maintain the negative pressure differential required for proper ventilation[9].

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is the final barrier of protection. The causality for
PPE selection is directly linked to the identified hazards of skin, eye, and respiratory irritation.

Workflow for PPE Selection
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Task: Handling 1-Chlorononane

STOP!
Relocate procedure to a
functional fume hood.

Wear Chemical Safety Goggles
(ANSI Z87.1 / EN166)

Wear Chemical-Resistant Gloves
(e.g., Nitrile)

Wear a Lab Coat or
Chemical-Resistant Apron

PPE Requirements Met

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-Chlorononane.
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Detailed PPE Specifications:

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166[2]. A face shield may be required for splash-prone
operations[10].

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and clothing to prevent skin
exposure[2][11]. Contaminated clothing must be removed immediately and washed before
reuse[1][2].

Respiratory Protection: Under normal laboratory use within a fume hood, respiratory
protection is not typically required[2]. However, in the event of a large spill or ventilation
failure, a respirator with an appropriate filter (e.g., type ABEK EN14387) should be used by
trained personnel[5][12].

Safe Handling Protocols

Adherence to strict handling protocols is essential to mitigate risks.

Preparation: Before handling, ensure all necessary engineering controls and PPE are in
place and functional. Review the Safety Data Sheet (SDS)[13].

Location: Conduct all transfers and manipulations inside a chemical fume hood.

Avoidance: Avoid breathing vapors or mists[2]. Prevent contact with skin and eyes. Do not
ingest the chemical[2].

Ignition Sources: Keep the chemical away from heat, hot surfaces, sparks, open flames, and
other ignition sources. No smoking is permitted in the handling area[2].

Hygiene: Wash hands thoroughly after handling. Remove contaminated clothing and wash it
before reuse[1][2].

Transport: When transporting 1-Chlorononane outside of the fume hood, use sealed,
shatter-resistant secondary containers[14].
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Storage Requirements

Proper storage is critical for preventing fires, accidental release, and degradation.

o General Conditions: Store in a dry, cool, and well-ventilated place[2]. The storage
temperature should not exceed 30°C[4]. Keep containers tightly closed when not in use[2].

o Storage Class: 1-Chlorononane falls under Storage Class 10 for combustible liquids[5].

e Segregation: It is imperative to segregate 1-Chlorononane from incompatible materials.
Store separately from:

o Strong oxidizing agents[2]
o Strong bases|[2]
o Acids[9]

o Containers: Store in the original, clearly labeled container. If transferred, the new container
must be appropriate for chlorinated solvents and clearly labeled with the chemical name and
associated hazards[14][15].

Spill and Emergency Procedures

A prepared response to a spill is mandatory for any laboratory handling 1-Chlorononane. The
response protocol is dictated by the scale and location of the spill.

Spill Response Workflow
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Spill of 1-Chlorononane
Detected

Alert personnel in the immediate area

Assess Spill Size

Mino Major
Small Spill (<1 Liter) Large Spill (>1 Liter)
& Contained or Ventilation Failure

Evacuate the area.
Alert EH&S / Emergency Response.

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Remove all ignition sources

Contain spill with inert
absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a
sealed, labeled waste container

Decontaminate spill area with
soap and water

Dispose of waste through
approved channels

Click to download full resolution via product page

Caption: Decision workflow for responding to a 1-Chlorononane spill.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b146367?utm_src=pdf-body-img
https://www.benchchem.com/product/b146367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Step-by-Step Spill Cleanup Protocol (for minor spills <1
Liter)

Alert & Secure: Immediately alert personnel in the vicinity[8]. Secure the area to prevent
unauthorized entry.

Protect: Don the appropriate PPE, including chemical safety goggles, a lab coat, and double-
layered nitrile gloves[16].

Control Ignition: Remove all sources of ignition from the area[2][17].

Contain & Absorb: Create a dike around the spill using an inert, non-combustible absorbent
material such as sand, vermiculite, or a universal binder[2][16][18]. Work from the outside of
the spill inward to prevent spreading[16].

Collect: Carefully sweep or scoop the absorbed material into a suitable, sealable container
for hazardous waste disposal[2][18].

Decontaminate: Clean the spill area thoroughly with soap and water[17][19].

Dispose: Label the waste container and dispose of it through your institution's hazardous
waste management program|[18].

Waste Disposal

All waste containing 1-Chlorononane must be treated as hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container
compatible with chlorinated solvents[8][15]. The container must be clearly labeled with
"Hazardous Waste" and "1-Chlorononane"[8].

Segregation: Do not mix 1-Chlorononane waste with other waste streams, particularly
incompatible ones like strong bases or oxidizers[20]. Keep halogenated solvent waste
separate from non-halogenated solvent waste[15].

Disposal: Arrange for pickup and disposal through a certified hazardous waste hauler or your
institution's Environmental Health and Safety (EH&S) department. Disposal must be to an
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approved waste disposal plant, typically via high-temperature incineration[2][8]. Under no
circumstances should 1-Chlorononane be disposed of down the drain[21].

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes[2]. Remove contact lenses if present and easy to do. Continue rinsing[1]. Seek
immediate medical attention.

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes[2]. If skin irritation occurs, get medical advice/attention[1].

 Inhalation: Move the exposed person to fresh air at once. If breathing is difficult or has
stopped, provide artificial respiration. Keep the person warm and at rest. Get medical
attention as soon as possible[22].

 Ingestion: Do NOT induce vomiting[2]. Never give anything by mouth to an unconscious
person. Rinse mouth with water and drink plenty of water. If possible, drink milk afterward[2]
[23]. Seek immediate medical assistance[2].
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Safe Handling and Storage of Chemicals. University of Colorado Boulder Environmental
Health & Safety. [Link]

Permissible Exposure Limits — OSHA Annotated Table Z-1.

Laboratory Chemical Spill Cleanup and Response Guide. The City University of New York.
[Link]

Guidance on Safe Storage of Chemicals in Laboratories. The University of Edinburgh. [Link]
How to Store and Handle Chemicals in Laboratories: A Complete Guide. Storemasta Blog.
[Link]

Chemical Handling and Storage Section 6. University of Toronto Scarborough. [Link]
Specific Chemical Handling and Storage. UW-Milwaukee, FAA USA Safety and Health
Programs. [Link]

Table of exposure limits for chemical and biological substances. WorkSafeBC. [Link]

The NIH Drain Discharge Guide.

Hazardous Materials Disposal Guide. Nipissing University. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lab]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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